Cas no 1805648-91-2 (2-Chloro-6-nitro-4-(trifluoromethoxy)toluene)

• Product Name: 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene
• CAS No: 1805648-91-2
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 5001149
• Update Time: 2025-06-08

2-Chloro-6-nitro-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF3NO3/c1-4-6(9)2-5(16-8(10,11)12)3-7(4)13(14)15/h2-3H,1H3
• InChI Key： CHWGMEPDHNXMOI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 55

Additional information on 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene

Introduction to 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene (CAS No. 1805648-91-2)

2-Chloro-6-nitro-4-(trifluoromethoxy)toluene, with the chemical formula C₈H₅ClF₃NO₂, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1805648-91-2, has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene features a toluene core substituted with a chlorine atom at the 2-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 4-position. This arrangement imparts distinct reactivity and functionality, making it a valuable building block for synthetic chemists. The presence of both electron-withdrawing and electron-donating groups enhances its utility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing nitro and trifluoromethoxy functional groups. These groups are known to influence the biological activity and metabolic stability of molecules, making them attractive for drug design. The study of 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene has provided insights into how these structural features can be leveraged to develop new treatments for various diseases.

One of the most compelling aspects of 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic scaffolds, which are essential components in many pharmaceuticals. The nitro group can be reduced to an amine, while the chlorine atom can undergo nucleophilic substitution reactions, allowing for further functionalization. Additionally, the trifluoromethoxy group can participate in various interactions with biological targets, enhancing the binding affinity and selectivity of drug candidates.

The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties such as solubility and metabolic stability. This feature has been incorporated into numerous drug candidates, improving their overall efficacy and safety profiles. The incorporation of this moiety into molecules derived from 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene has led to promising results in preclinical studies.

In academic research, 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene has been used as a model compound to investigate reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile allows chemists to explore novel pathways for constructing complex molecules efficiently. This has not only advanced the field of organic synthesis but also provided new tools for drug discovery.

The pharmaceutical industry has also recognized the value of intermediates like 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene. Companies are increasingly investing in research that leverages such compounds to develop innovative treatments for unmet medical needs. The ability to modify its structure systematically has led to the discovery of several lead compounds that are currently undergoing further investigation.

The synthesis of 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene itself is an intriguing process that showcases modern synthetic techniques. Advanced methods such as cross-coupling reactions and palladium catalysis have been employed to construct its framework efficiently. These techniques not only improve yield but also minimize waste, aligning with green chemistry principles.

The future prospects for 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of molecular interactions continues to evolve, this compound is expected to play a crucial role in the development of next-generation pharmaceuticals.

In conclusion, 2-Chloro-6-nitro-4-(trifluoromethoxy)toluene, identified by its CAS number 1805648-91-2, is a multifaceted intermediate with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research progresses, this compound is poised to contribute further advancements in drug discovery and medicinal chemistry.